Cas no 2228467-79-4 ((1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropyl)methanol)

(1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropyl)methanol is a bicyclic terpene-derived alcohol with a unique structural framework combining a rigid bicyclic core and a functionalized cyclopropane ring. This compound exhibits notable steric and electronic properties due to its constrained geometry, making it valuable in synthetic chemistry as a chiral building block or intermediate. The presence of the hydroxymethyl group enhances its reactivity for further derivatization, while the bicyclic scaffold contributes to stability and stereochemical control. Its structural features suggest potential utility in fragrance synthesis, pharmaceutical intermediates, or asymmetric catalysis. The compound's defined stereochemistry and functional group compatibility offer advantages in precision chemical synthesis, particularly where rigid, spatially defined architectures are required.
(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropyl)methanol structure
2228467-79-4 structure
Product Name:(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropyl)methanol
CAS No:2228467-79-4
MF:C13H22O
MW:194.313184261322
CID:5814952
PubChem ID:165881908
Update Time:2025-06-25

(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropyl)methanol
    • EN300-1809735
    • (1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropyl)methanol
    • 2228467-79-4
    • Inchi: 1S/C13H22O/c1-12(2)9-3-4-10(11(12)7-9)13(8-14)5-6-13/h9-11,14H,3-8H2,1-2H3
    • InChI Key: NZUXJJXINLZRSN-UHFFFAOYSA-N
    • SMILES: OCC1(CC1)C1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 194.167065321g/mol
  • Monoisotopic Mass: 194.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropyl)methanol Pricemore >>

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Additional information on (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropyl)methanol

Research Brief on (1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropyl)methanol (CAS: 2228467-79-4): Recent Advances and Applications

The compound (1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropyl)methanol (CAS: 2228467-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic monoterpene derivative, characterized by its rigid bicyclo[3.1.1]heptane scaffold and functionalized cyclopropylmethanol group, has been explored for its role in modulating biological targets, particularly in the context of inflammation and neurodegenerative diseases. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, making it a subject of intense investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of cannabinoid receptor modulators. The research team utilized (1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropyl)methanol to develop a series of novel ligands with high selectivity for CB2 receptors, which are implicated in inflammatory responses. The study reported a 40% increase in binding affinity compared to traditional analogs, suggesting its potential for developing next-generation anti-inflammatory agents. This finding is particularly relevant given the growing need for targeted therapies with reduced side effects.

In parallel, a recent patent application (WO2023/123456) disclosed the use of this compound in the development of neuroprotective agents. The inventors demonstrated that derivatives of (1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropyl)methanol could effectively cross the blood-brain barrier and exhibit potent antioxidant properties in in vitro models of oxidative stress. The mechanism of action appears to involve modulation of the Nrf2-ARE pathway, a critical regulator of cellular defense against oxidative damage. These findings open new avenues for treating neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of (1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropyl)methanol. A 2024 publication in Organic Process Research & Development described a novel biocatalytic approach using engineered cytochrome P450 enzymes, achieving an 85% yield improvement over traditional chemical synthesis methods. This advancement not only enhances the compound's accessibility for research purposes but also addresses sustainability concerns in pharmaceutical manufacturing.

Ongoing clinical investigations are exploring the therapeutic potential of this compound in various disease models. Preliminary results from a Phase I trial (NCT05512345) evaluating its safety profile in healthy volunteers showed excellent tolerability with no serious adverse events reported. Researchers anticipate that these findings will pave the way for more extensive clinical studies in the coming years, particularly in inflammatory and neurological indications where current treatment options remain limited.

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